(Z)-N-[5-[5-[(3aS,4R,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]pentyl]-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enamide

• Molecular Formula: C35H58N4O6S
• Molecular Weight: 662.9
• IUPAC Name: (Z)-N-[5-[5-[(3aS,4R,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]pentyl]-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enamide
• InChI: InChI=1S/C35H58N4O6S/c1-2-3-7-14-25(40)19-20-27-26(29(41)23-30(27)42)15-8-4-5-9-17-32(43)36-21-12-6-13-22-37-33(44)18-11-10-16-31-34-28(24-46-31)38-35(45)39-34/h4,8,19-20,25-28,30-31,34,40,42H,2-3,5-7,9-18,21-24H2,1H3,(H,36,43)(H,37,44)(H2,38,39,45)/b8-4-,20-19+/t25-,26+,27+,28-,30+,31+,34-/m0/s1
• InChI Key: PREZBUUQJJPPFV-VTPUZKRBSA-N
• SMILES: CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)NCCCCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3)O)O
• Synonyms: PGE2-biotin

Description

Prostaglandin E2-biotin: is a synthetic compound that combines prostaglandin E2 with biotin Prostaglandin E2 is a naturally occurring lipid compound that plays a crucial role in various physiological processes, including inflammation, immune response, and regulation of smooth muscle activityThe combination of these two molecules allows for the specific detection and study of prostaglandin E2 in biological systems through biotin’s strong affinity for avidin and streptavidin proteins .

Scientific Research Applications

Chemistry: Prostaglandin E2-biotin is used as an affinity probe to study the binding interactions of prostaglandin E2 with various proteins and receptors. This helps in understanding the molecular mechanisms underlying prostaglandin E2’s biological effects .

Biology: In biological research, prostaglandin E2-biotin is employed to investigate the role of prostaglandin E2 in cellular signaling pathways, inflammation, and immune responses. It is also used in assays to detect and quantify prostaglandin E2 levels in biological samples .

Medicine: Prostaglandin E2-biotin is utilized in medical research to explore its potential therapeutic applications, particularly in diseases where prostaglandin E2 plays a significant role, such as inflammatory disorders, cancer, and cardiovascular diseases .

Industry: In the pharmaceutical industry, prostaglandin E2-biotin is used in drug discovery and development to screen for compounds that modulate prostaglandin E2 activity. It is also employed in the development of diagnostic assays for detecting prostaglandin E2 levels in clinical samples .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of prostaglandin E2-biotin typically involves the conjugation of prostaglandin E2 with a biotinylated linker. This process can be achieved through various chemical reactions, including esterification or amidation. The reaction conditions often require the use of coupling agents such as N,N’-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) to facilitate the formation of the ester or amide bond between prostaglandin E2 and the biotinylated linker .

Industrial Production Methods: Industrial production of prostaglandin E2-biotin involves scaling up the synthetic process while ensuring high purity and yield. This typically requires optimization of reaction conditions, purification steps such as chromatography, and stringent quality control measures to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions: Prostaglandin E2-biotin can undergo various chemical reactions, including:

Oxidation: Prostaglandin E2-biotin can be oxidized to form different derivatives, which may alter its biological activity.

Reduction: Reduction reactions can modify the functional groups on prostaglandin E2-biotin, potentially affecting its binding affinity and specificity.

Substitution: Substitution reactions can introduce new functional groups into the prostaglandin E2-biotin molecule, enabling the creation of novel derivatives with unique properties.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield prostaglandin E2-biotin derivatives with altered functional groups, while reduction can produce more reduced forms of the compound .

Mechanism of Action

Prostaglandin E2-biotin exerts its effects by binding to specific receptors and proteins that interact with prostaglandin E2. The biotin moiety allows for the detection and isolation of these complexes using avidin or streptavidin-based techniques. This enables researchers to study the molecular targets and pathways involved in prostaglandin E2 signaling, including its interactions with G protein-coupled receptors (EP1-EP4) and downstream signaling cascades .

Comparison with Similar Compounds

Prostaglandin E1-biotin: Similar to prostaglandin E2-biotin, this compound combines prostaglandin E1 with biotin for affinity-based detection and study.

Prostaglandin F2α-biotin: This compound links prostaglandin F2α with biotin, allowing for the investigation of prostaglandin F2α’s biological effects.

Prostaglandin D2-biotin: Combines prostaglandin D2 with biotin for research purposes.

Uniqueness: Prostaglandin E2-biotin is unique in its ability to specifically detect and study prostaglandin E2 interactions and functions. Its combination of prostaglandin E2’s biological activity with biotin’s strong affinity for avidin and streptavidin makes it a valuable tool in various research applications .